Cas no 1805926-63-9 (5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride
• CAS No: 1805926-63-9
• MF: C₈H₂ClF₂IN₂O
• MW: 342.468559741974
• CID: 4875609
• Update Time: 2025-05-20

5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride

• Inchi： 1S/C8H2ClF2IN2O/c9-7(15)5-3(2-13)1-4(12)6(14-5)8(10)11/h1,8H
• InChI Key： UAQVOYNAIJHODT-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=C(C(=O)Cl)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.7
• Topological Polar Surface Area: 53.8

Additional information on 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride

Comprehensive Overview of 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride (CAS No. 1805926-63-9)

The compound 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride (CAS No. 1805926-63-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, difluoromethyl moiety, and iodine substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention on 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride is its role in the development of small-molecule inhibitors and fluorinated compounds. Fluorinated pyridines, in particular, are gaining traction due to their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. The presence of the carbonyl chloride group further expands its utility as a reactive handle for amide bond formation, a common motif in drug design.

In the context of sustainable chemistry, this compound aligns with the industry's shift toward green synthesis and atom-efficient reactions. Researchers are exploring its use in catalyzed cross-coupling reactions, which minimize waste and reduce the need for hazardous reagents. This aligns with the broader trend of environmentally friendly chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in agrochemical innovation. The difluoromethyl group is known to improve the pesticidal activity of pyridine-based compounds, making 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride a candidate for next-generation crop protection agents. This application is particularly relevant given the global demand for sustainable agriculture solutions.

From a structural perspective, the compound's iodine atom offers opportunities for further functionalization via palladium-catalyzed reactions, such as Suzuki or Sonogashira couplings. This versatility makes it a sought-after building block in heterocyclic chemistry. Additionally, its cyano group can serve as a precursor for carboxylic acids or tetrazoles, further expanding its synthetic utility.

The compound's CAS No. 1805926-63-9 is often searched alongside terms like "pyridine carbonyl chloride synthesis", "fluorinated pyridine applications", and "iodopyridine derivatives in drug discovery". These queries reflect the compound's relevance in cutting-edge research and its alignment with current scientific trends. Its stability under various conditions also makes it a reliable choice for high-throughput screening and combinatorial chemistry.

In summary, 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride represents a multifaceted tool for researchers exploring advanced chemical synthesis and bioactive molecule development. Its combination of reactivity, structural diversity, and applications in high-demand fields ensures its continued importance in both academic and industrial settings.